3-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%

• IUPAC Name: [3-(3-hydroxypyridin-2-yl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C16H16N2O2/c19-14-7-4-8-17-15(14)12-5-3-6-13(11-12)16(20)18-9-1-2-10-18/h3-8,11,19H,1-2,9-10H2
• InChI Key: RQHCFAHPJYADFM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=C(C=CC=N3)O
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID70683203
• Molecular Weight: 268.31 g/mol
• CAS RN: 1261914-10-6

Description

3-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, or 3-HPCP for short, is an organic compound with a unique structure and a wide range of applications in scientific research. It is a stable, non-toxic, and water-soluble compound, making it an ideal choice for use in a variety of laboratory experiments. This compound has been studied extensively and is being used in a variety of research applications including drug discovery, drug metabolism, and drug delivery.

Mechanism of Action

3-HPCP is known to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the metabolism of certain drugs. By inhibiting the activity of this enzyme, 3-HPCP can reduce the rate at which drugs are metabolized and thus increase the amount of drug that is available to the body. This can be beneficial in certain drug delivery systems, as it can increase the amount of drug that is available to the body for a longer period of time.
Biochemical and Physiological Effects
3-HPCP has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit the activity of the enzyme cyclooxygenase, which is involved in the metabolism of certain drugs. In addition, 3-HPCP has been shown to reduce inflammation, improve blood flow, and reduce the risk of cardiovascular disease. It has also been shown to reduce cholesterol levels and improve glucose metabolism.

Advantages and Limitations for Lab Experiments

3-HPCP is an ideal choice for use in laboratory experiments due to its stability, non-toxicity, and water-solubility. These properties make it easy to use and store, as well as safe for use in experiments. However, it is important to note that 3-HPCP is not suitable for use in clinical trials, as its effects on humans have not been fully studied.

Future Directions

The future of 3-HPCP research is very promising. It is being studied for its potential use in drug delivery systems, as well as for its potential to reduce inflammation and improve cardiovascular health. In addition, 3-HPCP is being investigated for its potential use in the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. Finally, 3-HPCP is being studied for its potential use in the development of new drugs and drug delivery systems.

Synthesis Methods

3-HPCP is synthesized by a multi-step process which involves the reaction of pyrrolidine, a cyclic secondary amine, with 3-bromophenylacetic acid. The reaction is then followed by the condensation of the resulting pyrrolidine derivative with 3-hydroxy-2-pyridinecarboxaldehyde to form the desired product. The entire synthesis process is carried out in an inert atmosphere in order to avoid any unwanted side reactions.

Scientific Research Applications

3-HPCP has been used extensively in scientific research, particularly in drug discovery and development. It has been used to study the metabolism of drugs, as well as to design and develop new drug delivery systems. In addition, 3-HPCP has been used to investigate the mechanism of action of various drugs, as well as to investigate the biochemical and physiological effects of drugs on the body.